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Compound of Interest

Compound Name: 3-Hydroxycatalponol

Cat. No.: B157351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the initial characterization of 3-
Hydroxycatalponol, a sesquiterpenoid identified as catalponol. This document consolidates

available data on its chemical properties, spectroscopic profile, isolation from its natural source,

and reported biological activities. The information is presented to serve as a foundational

resource for researchers engaged in natural product chemistry, pharmacology, and drug

discovery.

Catalponol, with the chemical formula C₁₅H₁₈O₂, is a known natural product isolated from the

roots of Ekmanianthe longiflora.[1][2][3] Its characterization is crucial for understanding its

potential therapeutic applications and for providing a reference for further chemical and

biological investigations.

Chemical and Physical Properties
A summary of the key chemical and physical properties of catalponol is presented in Table 1.
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Property Value Reference

Chemical Name

(2R,4S)-4-hydroxy-2-(3-

methylbut-2-enyl)-3,4-dihydro-

2H-naphthalen-1-one

[2]

Synonym
Catalponol, 3-

Hydroxycatalponol

CAS Number 34168-56-4 [2]

Molecular Formula C₁₅H₁₈O₂ [1][2]

Molecular Weight 230.3 g/mol [1][2]

Spectroscopic Data
The structural elucidation of catalponol has been achieved through various spectroscopic

techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR data are fundamental for the structural confirmation of catalponol. While a

complete, published spectrum is not readily available in public databases, the chemical shifts

are critical for identity confirmation.

Table 2: NMR Spectroscopic Data for Catalponol

¹H NMR (CDCl₃) ¹³C NMR (CDCl₃)

Data not available in search results Data not available in search results

Note: Detailed, experimentally verified ¹H and ¹³C NMR data for catalponol are essential for

unambiguous identification and should be acquired and compared against reference spectra if

available from specialized databases or through re-isolation and analysis.

Mass Spectrometry (MS)
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High-resolution mass spectrometry (HRMS) provides the exact mass of the molecule,

confirming its elemental composition.

Table 3: Mass Spectrometry Data for Catalponol

Technique Value Interpretation

High-Resolution Mass

Spectrometry (HRMS)

Data not available in search

results

Confirms the molecular

formula C₁₅H₁₈O₂

Note: The fragmentation pattern from tandem MS/MS experiments would provide further

structural insights and is a recommended step in a full characterization.

Experimental Protocols
Isolation of Catalponol from Ekmanianthe longiflora
The following is a generalized workflow for the isolation of catalponol based on common

practices for natural product extraction and purification. A detailed, step-by-step protocol from

the primary literature should be consulted for precise experimental conditions.
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Extraction

Fractionation

Purification

Dried, ground roots of Ekmanianthe longiflora

Maceration with organic solvent (e.g., Methanol)

Filtration

Crude Methanolic Extract

Solvent-Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

Hexane, Ethyl Acetate, and Aqueous Fractions

Column Chromatography
(Silica Gel)

Preparative HPLC

Pure Catalponol

Click to download full resolution via product page

Caption: General workflow for the isolation of catalponol.
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Biological Activity
Initial screenings and subsequent studies have explored the biological activities of catalponol.

Cytotoxicity
In a study by Zhang et al. (2000), catalponol and its epimer, epi-catalponol, were evaluated for

cytotoxicity against a panel of human cancer cell lines. Both compounds were found to be

inactive in this assay.

Other Biological Activities
More recent findings suggest that catalponol may possess other pharmacological effects. It has

been reported to enhance dopamine biosynthesis by inducing tyrosine hydroxylase activity.

Furthermore, in RAW 264.7 macrophage cells, catalponol demonstrated potent inhibitory

effects on lipopolysaccharide (LPS)-induced nitric oxide (NO) production, with a reported IC₅₀

value of 9.8 μM.

Table 4: Summary of Reported Biological Activities of Catalponol

Activity Assay/Model Result Reference

Cytotoxicity
Panel of human

cancer cell lines
Inactive Zhang et al., 2000

Dopamine

Biosynthesis
PC12 cells Enhances activity [3]

Anti-inflammatory

LPS-induced NO

production in RAW

264.7 cells

IC₅₀ = 9.8 μM [3]

The following diagram illustrates a potential signaling pathway involved in the anti-inflammatory

activity of catalponol.
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Caption: Postulated inhibitory pathway of catalponol on NO production.

Conclusion
3-Hydroxycatalponol, identified as catalponol, is a sesquiterpenoid with a defined chemical

structure. While initial studies on its cytotoxicity were negative, subsequent research has

indicated potential roles in neuro-regulatory and anti-inflammatory pathways. This guide

provides the foundational chemical and biological information on catalponol. Further research

is warranted to fully elucidate its spectroscopic characteristics, confirm its biological activities

through comprehensive dose-response studies, and explore its mechanism of action to

determine its therapeutic potential. The detailed experimental protocols for its isolation and the

compiled data herein serve as a valuable starting point for such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b157351#initial-characterization-of-3-
hydroxycatalponol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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